Cas no 2248344-17-2 (Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate)
Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6509066
- 2248344-17-2
- Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
- tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
-
- Inchi: 1S/C12H19N3O2/c1-8-9(11(16)17-12(2,3)4)10-13-6-5-7-15(10)14-8/h13H,5-7H2,1-4H3
- InChI Key: QLWVKZHMVAFXEQ-UHFFFAOYSA-N
- SMILES: O(C(C1C(C)=NN2C=1NCCC2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 56.2Ų
Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509066-0.05g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 0.05g |
$948.0 | 2025-03-14 | |
| Enamine | EN300-6509066-0.1g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 0.1g |
$993.0 | 2025-03-14 | |
| Enamine | EN300-6509066-0.25g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 0.25g |
$1038.0 | 2025-03-14 | |
| Enamine | EN300-6509066-0.5g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 0.5g |
$1084.0 | 2025-03-14 | |
| Enamine | EN300-6509066-1.0g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-14 | |
| Enamine | EN300-6509066-2.5g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-14 | |
| Enamine | EN300-6509066-5.0g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-14 | |
| Enamine | EN300-6509066-10.0g |
tert-butyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate |
2248344-17-2 | 95.0% | 10.0g |
$4852.0 | 2025-03-14 |
Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
Introduction to Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2248344-17-2)
Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2248344-17-2, has garnered attention due to its structural similarity to several biologically active molecules. The presence of a tetrahydropyrazolo[1,5-a]pyrimidine core suggests a high degree of structural complexity, which often correlates with unique pharmacological properties.
The< strong>Tert-butyl group attached to the carboxylate moiety not only influences the compound's solubility and stability but also modulates its interactions with biological targets. This modification is a common strategy in drug design to enhance metabolic stability and improve pharmacokinetic profiles. The< strong>2-methyl substituent further contributes to the compound's specificity by altering electronic distributions and steric hindrance around the core structure.
Recent advancements in medicinal chemistry have highlighted the tetrahydropyrazolo[1,5-a]pyrimidine scaffold as a versatile platform for developing novel therapeutic agents. Studies have demonstrated that this scaffold can be effectively incorporated into molecules targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. The< strong>4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine moiety is particularly noteworthy for its ability to engage with biological macromolecules in unique ways, often leading to potent and selective interactions.
The carboxylate functional group at the 3-position of the pyrimidine ring plays a crucial role in determining the compound's reactivity and binding affinity. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's ability to modulate physiological processes. Additionally, the< strong>tert-butyl group provides a bulky steric environment that can shield sensitive functional groups from unwanted reactions while maintaining overall molecular rigidity.
In the context of contemporary research, Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The structural features of this compound make it an attractive candidate for further derivatization, allowing chemists to explore a wide range of biological activities. For instance, modifications at the 2-position or the tetrahydropyrazolo[1,5-a]pyrimidine core have been explored to develop analogs with enhanced efficacy or reduced toxicity.
The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to construct the desired framework efficiently. The use of protecting groups is also essential to prevent unwanted side reactions and ensure regioselectivity throughout the synthetic process.
Evaluation of Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate in preclinical models has revealed promising results in several therapeutic areas. Notably, studies have shown that derivatives of this scaffold exhibit inhibitory activity against key enzymes involved in cancer progression. The ability of these compounds to disrupt critical signaling pathways has sparked interest in their potential as anticancer agents. Additionally, their interaction with inflammatory mediators suggests that they may have therapeutic value in managing chronic inflammatory diseases.
The pharmacokinetic properties of Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate have been thoroughly characterized using both computational modeling and experimental techniques. These studies have provided valuable insights into how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) profiles. Such information is crucial for optimizing drug candidates for clinical development and ensuring their safety and efficacy.
In conclusion,Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No.2248344-17-2) represents a significant advancement in pharmaceutical chemistry。Its intricate molecular architecture and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents。Further research into this compound and its derivatives holds great promise for addressing unmet medical needs across multiple disease areas。
2248344-17-2 (Tert-butyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)